N-(adamantan-2-yl)-3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-methylpropanamide

• IUPAC Name: N-(2-adamantyl)-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-methylpropanamide
• InChI: InChI=1S/C21H31N3OS/c1-12-18(13(2)23-21(22-12)26-4)5-6-19(25)24(3)20-16-8-14-7-15(10-16)11-17(20)9-14/h14-17,20H,5-11H2,1-4H3
• InChI Key: QJTKTRHZHMXUBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)SC)C)CCC(=O)N(C)C2C3CC4CC(C3)CC2C4
• Molecular Formula: C21H31N3OS
• Molecular Weight: 373.6 g/mol

Description

The compound appears to be a complex organic molecule with several functional groups. It contains an adamantane group, which is a type of diamondoid and a form of carbon nanomaterial. It also contains a pyrimidine ring, which is a basic structure in many biological compounds, and a sulfanyl group, which is a sulfur analog of the hydroxy (-OH) group.

Synthesis Analysis

Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis. However, the synthesis would likely involve several steps, including the formation of the adamantane and pyrimidine structures, and the introduction of the methylsulfanyl and propanamide groups.

Molecular Structure Analysis

The adamantane group is a rigid, three-dimensional structure, which could impact the overall shape and properties of the molecule. The pyrimidine ring and the sulfanyl group could be involved in various chemical reactions.

Chemical Reactions Analysis

Again, without specific information, it’s hard to say exactly what reactions this compound might undergo. The pyrimidine ring and the sulfanyl group are both reactive and could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the nature of its functional groups. For example, the adamantane group could make the compound more hydrophobic (water-repelling), while the sulfanyl group could make it more reactive.

Safety And Hazards

Without specific information, it’s hard to say what the safety hazards of this compound might be. As with any chemical, it would be important to handle it with care and use appropriate safety precautions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its mechanism of action, if it’s intended to be a drug.